Cas no 353470-44-7 (ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 353470-44-7
• MF: C₁₆H₁₅Cl₂NO₃S
• MW: 372.266201257706
• CID: 5910428
• PubChem ID: 1219898
• Update Time: 2025-10-30

ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-, ethyl ester
• AK-968/11842113
• Oprea1_306885
• AKOS000935833
• 353470-44-7
• ethyl 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate
• ethyl 2-[(2,5-dichlorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• F0412-0338

• Inchi： 1S/C16H15Cl2NO3S/c1-4-22-16(21)13-8(2)9(3)23-15(13)19-14(20)11-7-10(17)5-6-12(11)18/h5-7H,4H2,1-3H3,(H,19,20)
• InChI Key： PQMPDBVOLYTILH-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC(Cl)=CC=C2Cl)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 371.0149699g/mol
• Monoisotopic Mass: 371.0149699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 434.5±45.0 °C(Predicted)
• pka: 11.50±0.70(Predicted)

Additional information on ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(2,5-Dichlorobenzamido)-4,5-Dimethylthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS No: 353470-44-7) is a complex organic compound with a unique structure that combines a thiophene ring, an ethyl ester group, and a dichlorobenzamido substituent. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing one sulfur atom and four carbon atoms. The thiophene ring is further substituted with an ethyl ester group at the 3-position and a dichlorobenzamido group at the 2-position, while the 4 and 5 positions of the thiophene are occupied by methyl groups.

The synthesis of ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate involves a series of carefully designed organic reactions. The starting material typically includes a substituted thiophene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the dichlorobenzamido group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, making it more accessible for research and industrial applications.

The physical and chemical properties of ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate are influenced by its molecular structure. The presence of the thiophene ring contributes to its aromaticity and stability, while the ethyl ester group enhances solubility in organic solvents. The dichlorobenzamido group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. These characteristics make it suitable for various applications in pharmaceuticals and materials science.

Recent studies have explored the potential of this compound as a building block in drug design. Its unique combination of functional groups allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Researchers have investigated its role in inhibiting specific enzymes or receptors, which could lead to novel therapeutic agents for diseases such as cancer or inflammatory disorders.

In addition to pharmaceutical applications, ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics or advanced polymers. For instance, it could serve as a precursor for conducting polymers or as an additive to improve the performance of existing materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to light or biodegradation agents, the compound can undergo hydrolysis or oxidative cleavage. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, ethyl 2-(2,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS No: 353470-44-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug design and materials science while ongoing research continues to uncover new insights into its properties and uses.